Cas no 62252-20-4 (Benzoic acid, 5-nitro-2-(2-oxopropyl)-)

• Product Name: Benzoic acid, 5-nitro-2-(2-oxopropyl)-
• CAS No: 62252-20-4
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 452410
• PubChem ID: 12324859
• Update Time: 2025-04-19

Benzoic acid, 5-nitro-2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-nitro-2-(2-oxopropyl)-
• 5-nitro-2-(2-oxopropyl)benzoic acid
• DTXSID00489275
• 62252-20-4

• Inchi： 1S/C10H9NO5/c1-6(12)4-7-2-3-8(11(15)16)5-9(7)10(13)14/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： KPQWBPSGANCPKX-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.04807
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 97.51